Cas no 860344-51-0 (Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-)

• Product name: Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-
• CAS No: 860344-51-0
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.33756
• CID: 662722
• PubChem ID: 11666444

Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-(4-morpholinyl)-4-thiazolyl]-
• 4-(2-morpholin-4-yl-1,3-thiazol-4-yl)benzoic acid
• DTXSID20470302
• 860344-51-0
• AKOS017705440
• SCHEMBL1473981

• Inchi： InChI=1S/C14H14N2O3S/c17-13(18)11-3-1-10(2-4-11)12-9-20-14(15-12)16-5-7-19-8-6-16/h1-4,9H,5-8H2,(H,17,18)
• InChI Key： UXURPZISNQQAOY-UHFFFAOYSA-N
• SMILES： C1COCCN1C2=NC(=CS2)C3=CC=C(C=C3)C(=O)O

Computed Properties

• Exact Mass: 290.07251349g/mol
• Monoisotopic Mass: 290.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9Ų
• XLogP3: 2.2